6-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]pyridine-3-carboxamide

• IUPAC Name: 6-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-3-11-5-4-10(2)18(9-11)15(20)13-7-6-12(8-17-13)14(16)19/h6-8,10-11H,3-5,9H2,1-2H3,(H2,16,19)/t10-,11+/m0/s1
• InChI Key: QPBNHYUMRICPHU-WDEREUQCSA-N
• Canonical SMILES: CCC1CCC(N(C1)C(=O)C2=NC=C(C=C2)C(=O)N)C
• Isomeric SMILES: CC[C@@H]1CC[C@@H](N(C1)C(=O)C2=NC=C(C=C2)C(=O)N)C
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

6-[(2S,5R)-5-ethyl-2-methylpiperidine-1-carbonyl]pyridine-3-carboxamide, also known as S 1481, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyridine carboxamides and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of S 1481 involves binding to a specific site on the α7 nAChR or TRPV1 ion channel, which results in an increase in their activity. This increase in activity can lead to a range of downstream effects, including the release of neurotransmitters and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
S 1481 has been found to exhibit a range of biochemical and physiological effects, including enhancing cognitive function, reducing pain sensitivity, and decreasing inflammation. These effects are thought to be mediated by the modulation of the α7 nAChR and TRPV1 ion channel activity.

Advantages and Limitations for Lab Experiments

One advantage of using S 1481 in lab experiments is its high potency and selectivity for the α7 nAChR and TRPV1 ion channel. This allows for precise modulation of these targets without affecting other receptors or ion channels. However, a limitation of using S 1481 is its relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several potential future directions for the study of S 1481. One area of interest is the development of S 1481 derivatives with improved pharmacokinetic properties, such as longer half-life and greater bioavailability. Another area of interest is the investigation of S 1481 in animal models of disease, such as Alzheimer's disease and chronic pain, to determine its potential therapeutic applications. Finally, the use of S 1481 in combination with other compounds, such as acetylcholinesterase inhibitors or nonsteroidal anti-inflammatory drugs (NSAIDs), may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of S 1481 involves the reaction of 6-bromo-3-pyridinecarboxylic acid with (2S,5R)-5-ethyl-2-methylpiperidine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to yield S 1481 in good yield and purity.

Scientific Research Applications

S 1481 has been investigated for its potential applications in scientific research due to its ability to modulate the activity of certain ion channels and receptors. Specifically, S 1481 has been found to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR) and the transient receptor potential vanilloid 1 (TRPV1) ion channel. These receptors are involved in a variety of physiological processes, including learning and memory, pain sensation, and inflammation.